N-ethyl-2-fluoro-N-phenylbenzenesulfonamide

• Molecular Formula: C14H14FNO2S
• Molecular Weight: 279.33 g/mol
• IUPAC Name: N-ethyl-2-fluoro-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C14H14FNO2S/c1-2-16(12-8-4-3-5-9-12)19(17,18)14-11-7-6-10-13(14)15/h3-11H,2H2,1H3
• InChI Key: AFHMAAPDVVJABJ-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2F

Description

N-ethyl-2-fluoro-N-phenylbenzenesulfonamide, also known as EFNS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of sulfonamides and has a molecular formula of C14H13FNO2S.

Mechanism of Action

The mechanism of action of N-ethyl-2-fluoro-N-phenylbenzenesulfonamide involves the inhibition of carbonic anhydrase enzymes. This compound binds to the active site of the enzyme and prevents the conversion of carbon dioxide to bicarbonate. This leads to a decrease in the concentration of bicarbonate ions and an increase in the concentration of carbon dioxide, which can lead to the inhibition of various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This compound has been found to exhibit neuroprotective activity by preventing the death of neurons.

Advantages and Limitations for Lab Experiments

N-ethyl-2-fluoro-N-phenylbenzenesulfonamide has various advantages and limitations for lab experiments. This compound is relatively easy to synthesize and has a high yield. This compound is also stable under various conditions and can be stored for extended periods. However, this compound has limited solubility in water and requires the use of organic solvents for experiments.

Future Directions

N-ethyl-2-fluoro-N-phenylbenzenesulfonamide has various potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. Future research can focus on the development of this compound derivatives with improved activity and selectivity. Future research can also focus on the development of this compound-based drugs for the treatment of various diseases such as cancer, inflammation, and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been found to exhibit inhibitory activity against carbonic anhydrase enzymes, antitumor activity, anti-inflammatory activity, and neuroprotective activity. This compound has various advantages and limitations for lab experiments, and future research can focus on the development of this compound derivatives and this compound-based drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-ethyl-2-fluoro-N-phenylbenzenesulfonamide involves the reaction of N-ethyl-2-aminobenzenesulfonamide with phenylfluorocarbene. This reaction takes place in the presence of a base such as potassium tert-butoxide and a solvent such as tetrahydrofuran. The reaction yields this compound as a white solid with a yield of approximately 70%.

Scientific Research Applications

N-ethyl-2-fluoro-N-phenylbenzenesulfonamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound has been found to exhibit inhibitory activity against carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance, ion transport, and metabolic processes. This compound has also been found to exhibit antitumor activity by inhibiting the growth of cancer cells.